Cas no 295359-16-9 (2,7,7-Trimethyl-5-azabicyclo[4.1.1]octan-4-one)

• Product Name: 2,7,7-Trimethyl-5-azabicyclo[4.1.1]octan-4-one
• CAS No: 295359-16-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 2839683
• PubChem ID: 376021
• Update Time: 2025-04-21

2,7,7-Trimethyl-5-azabicyclo[4.1.1]octan-4-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22693923
• NCI60_019538
• 295359-16-9
• 5,7,7-Trimethyl-2-azabicyclo[4.1.1]octan-3-one
• CHEMBL1996061
• DTXSID40327440
• AKOS030488855
• NSC656400
• NSC-656400
• STL578473
• (1S)-5,7,7-trimethyl-2-azabicyclo[4.1.1]octan-3-one
• 2,7,7-Trimethyl-5-azabicyclo[4.1.1]octan-4-one

• Inchi： 1S/C10H17NO/c1-6-4-9(12)11-8-5-7(6)10(8,2)3/h6-8H,4-5H2,1-3H3,(H,11,12)
• InChI Key： YDTXUIIAVPEWLV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C2CC(C2(C)C)N1

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų